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Compound of Interest

Compound Name: 5-Bromosalicylaldehyde

Cat. No.: B098134 Get Quote

CAS Number: 1761-61-1

This technical guide provides an in-depth overview of 5-Bromosalicylaldehyde, a key

chemical intermediate for researchers, scientists, and professionals in drug development. This

document covers its chemical and physical properties, detailed experimental protocols for its

synthesis and derivatization, spectral data, safety and handling procedures, and its applications

in the synthesis of compounds with notable biological activity.

Core Properties of 5-Bromosalicylaldehyde
5-Bromosalicylaldehyde is a brominated aromatic aldehyde that serves as a versatile building

block in organic synthesis.[1] Its chemical structure, featuring a hydroxyl group ortho to the

aldehyde functionality, allows for the formation of stable chelates with various metal ions, a

property extensively utilized in coordination chemistry and materials science.

Physicochemical Data
A summary of the key physicochemical properties of 5-Bromosalicylaldehyde is presented in

Table 1. This data is essential for its handling, storage, and application in various experimental

setups.
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Property Value Reference(s)

Molecular Formula C₇H₅BrO₂ [2]

Molecular Weight 201.02 g/mol [2]

Appearance
White to slightly yellow or

yellow-beige crystalline powder
[3]

Melting Point 102-106 °C

Boiling Point 247.3 ± 20.0 °C (Predicted) [3]

Solubility
Insoluble in water; soluble in

ethanol, DMF
[3]

pKa 7.60 ± 0.18 (Predicted) [3]

Density 1.737 ± 0.06 g/cm³ (Predicted) [3]

Spectral Data
The structural elucidation of 5-Bromosalicylaldehyde is supported by various spectroscopic

techniques. Key spectral data are summarized in Table 2, providing reference points for

analytical characterization.

Spectroscopy
Key Peaks and
Assignments

Reference(s)

¹H NMR

δ ~9.8 ppm (s, 1H, -CHO), δ

~11.0 ppm (s, 1H, -OH),

aromatic protons in the range

of δ 6.9-7.8 ppm.

[2][4][5]

IR (cm⁻¹)

~3400-3200 (O-H stretch,

broad), ~1650 (C=O stretch,

aldehyde), ~1600 (C=C

stretch, aromatic), ~650 (C-Br

stretch).

[6][7][8]

UV-Vis (λmax) ~307 nm in ethanol. [9]
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Experimental Protocols
Detailed methodologies for the synthesis and a common derivatization of 5-
Bromosalicylaldehyde are provided below. These protocols are intended for use by trained

professionals in a laboratory setting.

Synthesis of 5-Bromosalicylaldehyde
A common method for the synthesis of 5-Bromosalicylaldehyde involves the electrophilic

bromination of salicylaldehyde.[10]

Materials:

Salicylaldehyde

Liquid Bromine

Carbon Tetrachloride

Anhydrous Ethanol

Procedure:

In a three-necked flask equipped with a dropping funnel and a magnetic stirrer, dissolve

salicylaldehyde in carbon tetrachloride.

Slowly add a solution of liquid bromine in carbon tetrachloride dropwise to the

salicylaldehyde solution. The molar ratio of salicylaldehyde to bromine should be

approximately 1:1.1.

Stir the reaction mixture at room temperature for 1-2 hours.

Filter the resulting precipitate and wash it with anhydrous ethanol.

Recrystallize the crude product from anhydrous ethanol to yield pure 5-
Bromosalicylaldehyde as a white to off-white crystalline solid.[10]
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Synthesis of a 5-Bromosalicylaldehyde-derived Schiff
Base
5-Bromosalicylaldehyde is a common precursor for the synthesis of Schiff bases, which are

known for their wide range of biological activities.[6][9][11][12][13][14] A general procedure for

the synthesis of a Schiff base from 5-Bromosalicylaldehyde and a primary amine is as

follows:

Materials:

5-Bromosalicylaldehyde

A primary amine (e.g., β-alanine)

Ethanol

Procedure:

Dissolve 5-Bromosalicylaldehyde in ethanol in a round-bottom flask.

In a separate beaker, dissolve an equimolar amount of the primary amine in ethanol.

Add the amine solution to the 5-Bromosalicylaldehyde solution.

Reflux the reaction mixture for approximately 4 hours.[9]

Upon cooling, the Schiff base product will precipitate.

Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.[9]

Visualized Workflows and Logical Relationships
The following diagrams, generated using the DOT language, illustrate the synthesis workflow of

5-Bromosalicylaldehyde and its subsequent application in the creation of biologically active

Schiff bases.
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Synthesis of 5-Bromosalicylaldehyde

Salicylaldehyde Bromination
(Br2, CCl4) Crude 5-Bromosalicylaldehyde Recrystallization

(Ethanol) Pure 5-Bromosalicylaldehyde

Click to download full resolution via product page

Synthesis workflow for 5-Bromosalicylaldehyde.

Application in Schiff Base Synthesis

5-Bromosalicylaldehyde

Condensation Reaction
(Ethanol, Reflux)

Primary Amine
(e.g., β-alanine)

Schiff Base Derivative

Biological Activity
(e.g., Anticancer, Antibacterial)

Click to download full resolution via product page

Application of 5-Bromosalicylaldehyde in synthesizing biologically active compounds.
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Biological Activity and Signaling Pathways
While there is limited direct evidence of 5-Bromosalicylaldehyde itself modulating specific

cellular signaling pathways, its derivatives, particularly Schiff bases and their metal complexes,

have demonstrated significant biological activities, including anticancer and antibacterial

effects.[6][9][11]

The antiproliferative effects of these derivatives are often attributed to their ability to chelate

metal ions, which can then interact with biological macromolecules. For instance, some Schiff

base complexes have been shown to induce apoptosis in cancer cells. The exact mechanisms

and the signaling pathways involved are areas of active research, but potential targets include

pathways that regulate cell cycle, apoptosis, and cellular proliferation, such as the MAPK and

PI3K/Akt pathways.[15][16][17][18] The lipophilicity and steric factors introduced by the 5-

bromo-2-hydroxybenzylidene moiety can influence the cellular uptake and interaction of these

compounds with their biological targets.

Safety and Handling
5-Bromosalicylaldehyde is classified as an irritant. It is important to handle this chemical with

appropriate personal protective equipment (PPE) in a well-ventilated area.

Hazard Identification:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Recommended PPE:

Safety glasses with side-shields or goggles.

Chemical-resistant gloves.

Lab coat.

Use in a fume hood to avoid inhalation of dust.
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First Aid Measures:

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

In case of skin contact: Wash off with soap and plenty of water. Seek medical attention if

irritation persists.

If inhaled: Move person into fresh air. If not breathing, give artificial respiration.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep away from strong oxidizing agents.

This guide serves as a comprehensive resource for the scientific community engaged in

research and development involving 5-Bromosalicylaldehyde. The provided data and

protocols are intended to facilitate its safe and effective use in advancing chemical and

pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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